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Compound of Interest

Compound Name: INY-03-041

Cat. No.: B1192912

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of
INY-03-041, a potent, highly selective, and PROTAC-based pan-AKT degrader. Given the
absence of a specific Safety Data Sheet (SDS) for INY-03-041, this protocol is based on
established best practices for handling potent, hazardous pharmaceutical compounds and data
from similar PROTAC degraders. Adherence to these guidelines is essential to ensure
personnel safety and minimize environmental contamination.

Hazard Identification and Personal Protective
Equipment (PPE)

INY-03-041 is a potent research compound designed to modulate critical cellular pathways.
While specific toxicology data is unavailable, it should be handled as a hazardous substance
with potential for acute toxicity, skin and eye irritation, and respiratory tract irritation. A
comprehensive risk assessment should be conducted before any handling activities.

Table 1: Personal Protective Equipment (PPE) for Handling INY-03-041
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PPE Category

Specification

Rationale

Gloves

Double-gloving with
chemotherapy-rated nitrile
gloves (ASTM D6978).

Provides a primary barrier
against skin contact. Double
gloving offers additional
protection in case of a breach

in the outer glove.[1][2]

Eye Protection

Chemical splash goggles and

a full-face shield.

Protects eyes and face from
splashes of liquids or airborne
particles.[3][4]

Body Protection

Disposable, low-permeability
gown with a solid front, long
sleeves, and tight-fitting elastic

or knit cuffs.

Prevents contamination of

personal clothing and skin.[2]

[5]

Respiratory Protection

A NIOSH-approved N95 or

higher-level respirator.

Necessary when handling the
compound as a powder or
when there is a risk of aerosol

generation.[3][4]

Foot Protection

Disposable shoe covers worn

over closed-toe shoes.

Prevents the spread of
contamination outside of the
designated handling area.[2][6]

Operational Plan for Safe Handling

A systematic workflow is critical to minimize exposure and contamination. All handling of INY-

03-041 should occur within a designated containment primary engineering control (C-PEC),

such as a certified chemical fume hood or a glove box.[6]

Experimental Protocol: Step-by-Step Handling Procedure

e Preparation:

o Designate a restricted area for handling.
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o Ensure a chemical spill kit and appropriate decontamination solutions are readily
available.

o Prepare clearly labeled, sealed waste containers for solid, liquid, and sharp waste.[6]

o Don all required PPE in the correct sequence in a designated clean area before entering
the handling zone.

» Handling (Weighing, Aliquoting, and Solution Preparation):

o When handling the solid compound, use techniques that minimize dust generation, such
as gentle scooping.

o For weighing, utilize a closed system or a balance within the C-PEC.

o When preparing solutions, slowly add the solvent to the solid to prevent splashing. Keep
containers covered whenever possible.[6]

e Post-Handling:
o Thoroughly decontaminate all surfaces and equipment with a validated cleaning agent.

o Doff PPE in a designated area, taking care to avoid self-contamination. Dispose of single-
use PPE in the appropriate hazardous waste container.[6]

o Wash hands and any potentially exposed skin thoroughly with soap and water after
removing PPE.

Disposal Plan

All waste generated from the handling of INY-03-041 must be treated as hazardous
pharmaceutical waste.

Table 2: Disposal Guidelines for INY-03-041 Waste
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Waste Type

Container

Disposal Method

Solid Waste (e.qg.,
contaminated gloves, gowns,
bench paper)

Thick, leak-proof plastic bags,

clearly labeled "HAZARDOUS

DRUG WASTE." Placed inside
a designated, covered waste

container.[7]

Incineration at a licensed

hazardous waste facility.[8][9]

Liquid Waste (e.g., unused
solutions, contaminated

solvents)

Sealable, chemical-resistant
containers, clearly labeled with
the contents and
"HAZARDOUS DRUG
WASTE."

Incineration at a licensed
hazardous waste facility. Do
not dispose of down the drain.
[8][10]

Sharps Waste (e.qg.,

contaminated needles, pipette
tips)

Puncture-resistant sharps
container, clearly labeled
"CHEMICALLY
CONTAMINATED SHARPS."
[11]

Incineration at a licensed

hazardous waste facility.[7]

Disposal of hazardous drug-related waste must comply with all federal, state, and local

regulations.[7][12]

Signaling Pathway and Workflow Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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